2-[2-(3-Benzyloxypropyl)-5-(3,5-dichlorophenyl)sulfanyl-4-isopropyl-imidazol-1-yl]ethyl acetate

• Molecular Formula: C26H30Cl2N2O3S
• Molecular Weight: 521.5 g/mol
• IUPAC Name: 2-[5-(3,5-dichlorophenyl)sulfanyl-2-(3-phenylmethoxypropyl)-4-propan-2-ylimidazol-1-yl]ethyl acetate
• InChI: InChI=1S/C26H30Cl2N2O3S/c1-18(2)25-26(34-23-15-21(27)14-22(28)16-23)30(11-13-33-19(3)31)24(29-25)10-7-12-32-17-20-8-5-4-6-9-20/h4-6,8-9,14-16,18H,7,10-13,17H2,1-3H3
• InChI Key: RRBYFYZTXDJWAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)CCCOCC2=CC=CC=C2)CCOC(=O)C)SC3=CC(=CC(=C3)Cl)Cl

Description

2-[2-(3-Benzyloxypropyl)-5-(3,5-dichlorophenyl)sulfanyl-4-isopropyl-imidazol-1-yl]ethyl acetate is a useful research compound. Its molecular formula is C26H30Cl2N2O3S and its molecular weight is 521.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In 50 ml of dry acetonitrile was dissolved 5.0 g (11.5 mmol) of the imidazole (101e), followed by addition of 3.2 g (23.2 mmol) of potassium carbonate and 2.9 g (17.4 mmol) of ethyl bromoacetate, and the mixture was heated at 60° C. for 11 hours. The reaction mixture was diluted with ice-water and extracted with ethyl acetate. The extract was washed with water, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:n-hexane=1:2) to provide 5.75 g (yield 96%) of (2-(3-benzyloxypropyl)-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazol-1-yl)-ethyl acetate (136d) as oil.